Ethyl(7-nitro-9h-fluoren-2-yl)carbamate

• CAS: 6597-86-0

Core Science & Biosynthesis

Chemical structure and molecular formula of Ethyl(7-nitro-9h-fluoren-2-yl)carbamate

An In-Depth Technical Guide to Ethyl(7-nitro-9H-fluoren-2-yl)carbamate: Structure, Synthesis, and Scientific Context

Abstract

Ethyl(7-nitro-9H-fluoren-2-yl)carbamate is a unique organic molecule built upon the rigid, planar 9H-fluorene scaffold. It is characterized by two key functional groups at opposite ends of the fluorene core: a bioreductive nitro group at the C7 position and an ethyl carbamate group at the C2 position. This guide provides a comprehensive analysis of its molecular structure, a proposed synthetic pathway from its primary amine precursor, and a discussion of its potential applications within drug discovery and materials science. The strategic placement of an electron-withdrawing nitro group and a hydrogen-bond-donating carbamate moiety suggests potential for this molecule in developing hypoxia-activated prodrugs or as a building block for novel functional materials. This document serves as a foundational resource for researchers interested in the synthesis and exploration of this and related fluorene derivatives.

Molecular Profile and Physicochemical Properties

Chemical Structure and Nomenclature

The molecule consists of a central 9H-fluorene ring system. A nitro group (-NO₂) is attached to carbon 7, and an ethyl carbamate (-NHCO₂CH₂CH₃) functional group is attached to carbon 2.

• IUPAC Name : Ethyl (7-nitro-9H-fluoren-2-yl)carbamate

• Molecular Formula : C₁₆H₁₄N₂O₄

• Key Functional Groups :

  • Aromatic Nitro Group

  • N-Aryl Carbamate

  • Tricyclic Aromatic System (Fluorene)

Physicochemical Data Summary

The following table summarizes the key computed and known properties of the title compound and its essential precursor, 7-nitro-9H-fluoren-2-amine.

Property	Ethyl(7-nitro-9H-fluoren-2-yl)carbamate	7-nitro-9H-fluoren-2-amine (Precursor)[]
CAS Number	Not available	1214-32-0
Molecular Formula	C₁₆H₁₄N₂O₄	C₁₃H₁₀N₂O₂[]
Molecular Weight	298.29 g/mol	226.23 g/mol []
Appearance	Predicted: Crystalline Solid	Crystalline Solid[]
Melting Point	Not available	234-235°C[]
Boiling Point	Not available	458.4°C at 760mmHg[]
Density	Not available	1.392 g/cm³[]

Molecular Structure Diagram

Caption: Chemical structure of Ethyl(7-nitro-9H-fluoren-2-yl)carbamate.

Synthesis and Characterization

The synthesis of Ethyl(7-nitro-9H-fluoren-2-yl)carbamate is most logically achieved through the reaction of its corresponding amine precursor, 7-nitro-9H-fluoren-2-amine, with ethyl chloroformate. This is a standard and widely documented method for the formation of N-aryl carbamates.[2][3][4]

Proposed Synthetic Workflow

The overall process involves two main stages: the synthesis of the key amine precursor followed by the carbamate formation reaction.

Caption: Proposed synthetic workflow for the target compound.

Experimental Protocol: Carbamate Synthesis

This protocol describes the conversion of the amine precursor to the final product.

Materials:

• 7-nitro-9H-fluoren-2-amine

• Ethyl chloroformate (ClCO₂Et)[4]

• Anhydrous Pyridine or Triethylamine (Et₃N)

• Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Reaction Setup: In a round-bottom flask under an inert atmosphere (e.g., Nitrogen or Argon), dissolve 1.0 equivalent of 7-nitro-9H-fluoren-2-amine in anhydrous DCM.

• Base Addition: Add 1.2 equivalents of a non-nucleophilic base, such as pyridine or triethylamine. The base is crucial to neutralize the HCl byproduct generated during the reaction.

• Cooling: Cool the reaction mixture to 0°C using an ice bath. This is done to control the exothermicity of the acylation reaction.

• Reagent Addition: Slowly add 1.1 equivalents of ethyl chloroformate dropwise to the stirred solution.

• Reaction Progression: Allow the reaction to warm to room temperature and stir for 4-12 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Workup:

  • Quench the reaction by adding saturated sodium bicarbonate solution to neutralize any remaining acid.

  • Transfer the mixture to a separatory funnel and extract the organic layer.

  • Wash the organic layer sequentially with water and then brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the resulting crude product by column chromatography on silica gel to yield the pure Ethyl(7-nitro-9H-fluoren-2-yl)carbamate.

Precursor Synthesis: 7-nitro-9H-fluoren-2-amine

The precursor, 7-nitro-9H-fluoren-2-amine, can be synthesized via the nitration of 2-aminofluorene. A well-established procedure for the mononitration of fluorene itself involves using nitric acid in glacial acetic acid.[5] A similar approach, carefully controlling stoichiometry and temperature, could be adapted for the selective nitration of 2-aminofluorene, where the amino group directs nitration to the C7 position. Subsequent purification would be required to isolate the desired isomer.

Analytical Characterization (Predicted)

The identity and purity of the synthesized compound would be confirmed using standard analytical techniques.

• ¹H NMR Spectroscopy: Expected signals would include:

  • A triplet and a quartet in the upfield region (approx. 1.3 and 4.2 ppm, respectively) corresponding to the ethyl group (-CH₂CH₃).

  • A singlet for the methylene protons at the C9 position of the fluorene ring (approx. 4.0 ppm).

  • A series of complex multiplets in the downfield aromatic region (7.5-8.5 ppm).

  • A singlet for the carbamate N-H proton.

• ¹³C NMR Spectroscopy:

  • Signals for the two ethyl carbons.

  • A signal for the C9 methylene carbon.

  • Multiple signals in the aromatic region (110-150 ppm).

  • A signal for the carbonyl carbon of the carbamate group (approx. 155 ppm).

• IR Spectroscopy:

  • Characteristic N-H stretching vibration (approx. 3300 cm⁻¹).

  • C=O stretching of the carbamate (approx. 1700-1730 cm⁻¹).

  • Asymmetric and symmetric stretching of the nitro group (-NO₂) at approximately 1520 cm⁻¹ and 1340 cm⁻¹, respectively.

• Mass Spectrometry: The molecular ion peak [M]+ corresponding to the calculated molecular weight of 298.29.

Scientific Context and Potential Applications

While specific applications for Ethyl(7-nitro-9H-fluoren-2-yl)carbamate have not been documented, its structural motifs are of significant interest to researchers in medicinal and materials chemistry.

The Nitroaromatic Moiety in Drug Development

The nitro group is a key pharmacophore in several approved drugs. In the context of drug development, particularly in oncology, nitroaromatic compounds are extensively investigated as hypoxia-activated prodrugs.[6] Tumors often contain regions of low oxygen (hypoxia), and specific enzymes called nitroreductases are highly expressed in these areas. These enzymes can selectively reduce the nitro group to cytotoxic species, such as hydroxylamines and amines, leading to targeted cell death in the hypoxic tumor environment while sparing healthy, oxygenated tissues.[6] The presence of the 7-nitro group makes this fluorene derivative a candidate for such research.

The Carbamate Functional Group

Carbamates are a prevalent functional group in pharmaceuticals and agrochemicals.[7] The ethyl carbamate moiety itself is a known carcinogen and its use requires careful consideration.[8][9] However, the broader N-aryl carbamate structure is a common feature in drug design, often acting as a stable linker or modulating a molecule's solubility, stability, and ability to interact with biological targets. For example, N-aryl carbamates have been explored as potential fungicidal agents.[7]

Potential Research Directions

• Anticancer Research: The compound could be evaluated as a potential hypoxia-activated prodrug. Its cytotoxicity could be tested under both normal oxygen (normoxic) and low oxygen (hypoxic) conditions against various cancer cell lines.

• Materials Science: The rigid, planar structure of the fluorene core, combined with the hydrogen bonding capability of the carbamate and the polar nitro group, could make this molecule a building block for organic electronic materials or supramolecular assemblies.

Safety and Handling

• Carcinogenicity: Ethyl carbamate is classified as a substance "reasonably anticipated to be a human carcinogen".[9] While this classification applies to the parent molecule, any research involving Ethyl(7-nitro-9H-fluoren-2-yl)carbamate must consider the potential risks associated with this structural motif, especially under conditions that might lead to its degradation.

• Nitroaromatic Compounds: Aromatic nitro compounds are often toxic and can be mutagenic. They should be handled with appropriate personal protective equipment (PPE), including gloves and safety glasses, in a well-ventilated fume hood.

Conclusion

Ethyl(7-nitro-9H-fluoren-2-yl)carbamate is a synthetically accessible molecule with a structure that bridges several areas of chemical research. Its bifunctional nature, featuring a bioreductive nitro group and a versatile carbamate linker on a rigid fluorene backbone, makes it a compelling candidate for investigation in medicinal chemistry, particularly for the development of targeted anticancer agents. This guide provides the foundational chemical knowledge required for its synthesis, characterization, and further exploration by the scientific community.

References

• Kometani, T., Shiotani, S., & Mitsuhashi, K. (1976). On the Cleavage of Tertiary Amines with Ethyl Chloroformate. Chemical & Pharmaceutical Bulletin, 24(2), 342-347. Available from: [Link]

• D'Angeli, F., & Filira, F. (1969). N-Dealkylation of Amines. Journal of Organic Chemistry, 34(11), 3587-3588. (General methodology discussed in PMC review: [Link])

• VanDeMark Chemical Inc. (2018). ETHYL CHLOROFORMATE ECF. Technical Data Sheet. Available from: [Link]

• Cravotto, G., & Cintas, P. (2009). Part 3: Facile synthesis of amines, amides, imines and hydrazones promoted by ultrasound irradiation. Organic Chemistry Portal. Available from: [Link]

• Petragnani, N., & Yonashiro, M. (1982). The synthesis of carbamates. Synthesis, 1982(7), 521-578. (General context for carbamate synthesis available via related articles on ResearchGate: [Link])

• Wikipedia. (n.d.). Ethyl carbamate. Available from: [Link]

• Johnston, T. P., et al. (1984). Studies on synthesis and anticancer activity of selected N-(2-fluoroethyl)-N-nitrosoureas. Journal of Medicinal Chemistry, 27(11), 1422-1426. Available from: [Link]

• U.S. Environmental Protection Agency. (n.d.). 9H-Fluoren-2-ol, 7-nitro-. Substance Details. Available from: [Link]

• Organic Syntheses. (n.d.). Procedure for 3-Nitropropanal. (Illustrates general organic synthesis techniques). Available from: [Link]

• Watson International Ltd. (n.d.). 9H-fluoren-9-yl)methyl 2-oxoethylcarbamate CAS 156939-62-7. Product Page. Available from: [Link]

• LookChemicals. (n.d.). 6597-87-1, ethyl (7-amino-9H-fluoren-2-yl)carbamate. Product Page. Available from: [Link]

• CN100349861C - Ethyl carbamate and its preparation method. (2007). Google Patents.

• Diels. (1901). 2-Nitrofluorene. Organic Syntheses, Coll. Vol. 2, p.447 (1943); Vol. 13, p.74 (1933). Available from: [Link]

• Poissy, J., et al. (2018). Synthesis of Fluorinated Amines: A Personal Account. ACS Omega, 3(7), 7858–7867. Available from: [Link]

• CN102372652A - Method for preparing N-substituted ethyl carbamate. (2012). Google Patents.

• Neudorfer, C., et al. (2018). Synthesis of highly substituted fluorenones via metal-free TBHP-promoted oxidative cyclization of 2-(aminomethyl)biphenyls. Application to the total synthesis of nobilone. Beilstein Journal of Organic Chemistry, 14, 2696-2706. Available from: [Link]

• ChemSynthesis. (n.d.). 9H-fluoren-9-ylmethyl 2-fluoro-2-oxoethylcarbamate. Available from: [Link]

• Chemsrc. (n.d.). CAS#:156939-62-7 | 9H-Fluoren-9-ylmethyl (2-oxoethyl)carbamate. Available from: [Link]

• Taylor & Francis Online. (n.d.). Ethyl carbamate – Knowledge and References. Available from: [Link]

• PubChem. (n.d.). 7-Nitro-9H-fluoren-2-ol. Available from: [Link]

• Bitar, L., & Jaber, A. (2025). The Role of Nitro Groups in Pharmaceuticals: Effects and Interactions with Biological Systems. African Journal of Pharmaceutical Sciences, 5(1), 1-7. Available from: [Link]

• Li, Y., et al. (2022). Synthesis, Bioevaluation and Structure-Activity Relationships of Novel N-Aryl Carbamate Derivatives as Potential Fungicidal Agents. Molecules, 27(23), 8345. Available from: [Link]

• U.S. Food & Drug Administration. (2022). Analysis of Ethyl Carbamate Results from FY 1988 – 2021 Monitoring. Available from: [Link]

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Technical Guide: Physical and Chemical Properties of Ethyl(7-nitro-9H-fluoren-2-yl)carbamate

[1]

Executive Summary

Ethyl(7-nitro-9H-fluoren-2-yl)carbamate (CAS: 6597-86-0) is a synthetic fluorene derivative primarily utilized in chemical carcinogenesis research and mutagenesis assays.[1] Structurally, it consists of a fluorene core substituted with a nitro group at the 7-position and an ethyl carbamate moiety at the 2-position.[1] This compound serves as a critical model for understanding the metabolic activation of nitro-aromatic amines and their subsequent interaction with genomic DNA.[1]

This guide provides a comprehensive technical analysis of its physicochemical properties, synthetic pathways, chemical reactivity, and biological mechanisms.

Chemical Identity & Physicochemical Profile[2][3][4][5][6][7][8][9][10]

The physicochemical profile of Ethyl(7-nitro-9H-fluoren-2-yl)carbamate is defined by its rigid, planar fluorene backbone, which facilitates intercalation into DNA base pairs upon metabolic activation.[1] The nitro group confers electron-withdrawing character, influencing both its spectroscopic properties and its reduction potential.

Table 1: Physicochemical Constants[1][9]

Property	Value / Description
Chemical Name	Ethyl (7-nitro-9H-fluoren-2-yl)carbamate
Synonyms	Ethyl N-(7-nitro-2-fluorenyl)carbamate; 2-Carbethoxyamino-7-nitrofluorene
CAS Number	6597-86-0
Molecular Formula	C₁₆H₁₄N₂O₄
Molecular Weight	298.29 g/mol
Appearance	Yellow to orange crystalline solid
Solubility (Water)	Insoluble (< 0.1 mg/mL)
Solubility (Organic)	Soluble in DMSO, DMF, Pyridine; Moderately soluble in hot Ethanol, Ethyl Acetate
Melting Point	> 200°C (Decomposes) [Predicted based on analogs]
Density	~1.38 g/cm³ (Predicted)
SMILES	CCOC(=O)NC1=CC2=C(C=C1)C3=C(C2)C=C(C=C3)[O-]

Synthesis & Production Protocols

The synthesis of Ethyl(7-nitro-9H-fluoren-2-yl)carbamate is typically achieved through a two-step sequence starting from 2-aminofluorene.[1] This route ensures regioselectivity, as the bulky carbamate group at position 2 directs electrophilic nitration to the distal 7-position of the fluorene ring system.

Synthetic Workflow Diagram

Caption: Step-wise synthesis from 2-aminofluorene involving protection via carbamoylation followed by regioselective nitration.

Detailed Experimental Protocol

Step 1: Preparation of Ethyl fluoren-2-ylcarbamate

• Dissolution: Dissolve 10 mmol of 2-aminofluorene in 25 mL of anhydrous pyridine.

• Addition: Cool the solution to 0°C. Dropwise add 11 mmol of ethyl chloroformate over 20 minutes.

• Reaction: Allow the mixture to warm to room temperature and stir for 2 hours.

• Work-up: Pour the reaction mixture into 200 mL of ice-water. A white precipitate will form.[2]

• Purification: Filter the solid, wash with 5% HCl (to remove pyridine) and water. Recrystallize from ethanol.

Step 2: Nitration to Ethyl(7-nitro-9H-fluoren-2-yl)carbamate

• Suspension: Suspend 5 mmol of the intermediate (Ethyl fluoren-2-ylcarbamate) in 20 mL of glacial acetic acid.

• Nitration: Heat the mixture to 60°C. Add a solution of fuming nitric acid (1.1 eq) in acetic acid dropwise.

• Observation: The suspension will typically clear then reprecipitate as the nitro-product forms (yellow solid).[1]

• Quenching: Pour into ice-water after 1 hour.

• Isolation: Filter the yellow solid. Wash extensively with water and cold ethanol.

• Validation: Verify structure via NMR (proton signals at C1, C3, C4, C5, C6, C8) to confirm 2,7-substitution pattern.

Chemical Reactivity & Stability[2]

Hydrolysis (Carbamate Cleavage)

The carbamate linkage is susceptible to hydrolysis under strongly acidic or basic conditions.

• Reagents: 10% NaOH in Ethanol/Water (Reflux).

• Product: Yields 2-amino-7-nitrofluorene , ethanol, and carbonate.[1]

• Significance: This reaction is often used to generate the free amine for mutagenicity testing if the carbamate is too stable for metabolic activation in certain bacterial strains.

Reduction (Nitro Group)

The nitro group at position 7 is the primary site for redox activity.

• Chemical Reduction: Zn/HCl or H₂/Pd-C converts the nitro group to an amino group, yielding Ethyl(7-amino-9H-fluoren-2-yl)carbamate (CAS 6597-87-1).[1]

• Metabolic Reduction: In biological systems, nitroreductases perform a partial reduction to the hydroxylamine (-NHOH), a key step in genotoxicity.

Biological Significance: Mechanism of Action

Ethyl(7-nitro-9H-fluoren-2-yl)carbamate is a "pro-mutagen."[1] It is not reactive towards DNA in its native form but requires metabolic activation. The pathway mirrors that of the well-studied carcinogen 2-acetylaminofluorene (2-AAF), but the presence of the nitro group adds a requisite nitro-reduction step.[1]

Metabolic Activation Pathway[1]

• Nitroreduction: Cytosolic nitroreductases reduce the 7-NO₂ group to 7-NHOH (hydroxylamine).[1]

• O-Esterification: Phase II enzymes (sulfotransferases or acetyltransferases) convert the hydroxylamine into an unstable ester (e.g., N-acetoxy or N-sulfonyloxy).[1]

• Heterolysis: The ester leaves, generating a highly electrophilic nitrenium ion .

• Adduction: The nitrenium ion attacks the C8 position of Guanine in DNA, causing bulky adducts that lead to replication errors (frameshifts).

Pathway Diagram

Caption: Metabolic activation pathway from the parent nitro-carbamate to the DNA-reactive nitrenium ion.[1]

Safety & Handling

Hazard Classification:

• Carcinogenicity: Highly suspect.[1] Fluorene derivatives with nitro/amino groups are generally Class 2A or 2B carcinogens (IARC).[1]

• Acute Toxicity: Harmful if swallowed or inhaled.[1]

Handling Protocols:

• Engineering Controls: All weighing and synthesis operations must be conducted inside a certified chemical fume hood.

• PPE: Nitrile gloves (double-gloving recommended), safety goggles, and lab coat.

• Waste Disposal: Do not dispose of down the drain. Collect in a dedicated "Hazardous Organic Waste" container for incineration.

• Decontamination: Spills should be treated with 10% bleach (sodium hypochlorite) to oxidize and degrade the aromatic system before cleanup, though solvent extraction is preferred for large spills.

References

• BLD Pharm. (n.d.). Ethyl (7-nitro-9H-fluoren-2-yl)carbamate Product Page. Retrieved from

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 23119 (Related 7-Nitro-9H-fluoren-2-ol). Retrieved from

• Weisburger, E. K., & Weisburger, J. H. (1958). Chemistry, Carcinogenicity, and Metabolism of 2-Fluorenamine and Related Compounds. Advances in Cancer Research, 5, 331-431.
• Kriek, E. (1992). Carcinogenesis by aromatic amines and amides. Cambridge University Press.

• LookChemicals. (n.d.). Ethyl (7-amino-9H-fluoren-2-yl)carbamate Properties. Retrieved from [1]

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Technical Assessment & Safety Protocol: Ethyl(7-nitro-9H-fluoren-2-yl)carbamate

CAS Registry Number: 6597-86-0 Synonyms: 7-Nitro-2-fluorenylcarbamic acid ethyl ester; Ethyl N-(7-nitro-9H-fluoren-2-yl)carbamate Molecular Formula: C16H14N2O4 Molecular Weight: 298.30 g/mol [1]

Executive Summary & Chemical Identity[2][3]

Ethyl(7-nitro-9H-fluoren-2-yl)carbamate is a synthetic fluorene derivative characterized by a planar tricyclic aromatic backbone substituted with a nitro group at position 7 and an ethyl carbamate moiety at position 2.[1]

Historically, nitro- and amino-fluorenes (such as 2-acetylaminofluorene) have served as paradigmatic models in chemical carcinogenesis research.[1] This specific derivative combines the structural alerts of a nitroarene (potential for metabolic reduction to reactive hydroxylamines) and a carbamate (structural analog to amides, influencing solubility and enzymatic hydrolysis).

Critical Hazard Overview: Based on Structure-Activity Relationships (SAR) of nitrofluorenes, this compound must be treated as a high-potency mutagen and suspected human carcinogen .[1] It poses significant risks of genotoxicity through DNA intercalation and adduct formation.

Enhanced Safety Data Sheet (SDS) Framework

Note: This section synthesizes standard GHS requirements with "Precautionary Principle" logic suitable for research environments lacking specific toxicological dossiers.

Section 2.1: Hazard Identification (GHS Classification)

Hazard Class	Category	Hazard Statement
Acute Toxicity (Oral)	Cat.[1][2][3][4][5] 4	H302: Harmful if swallowed.[2][3][5]
Germ Cell Mutagenicity	Cat. 2	H341: Suspected of causing genetic defects.[6]
Carcinogenicity	Cat. 1B	H350: May cause cancer.[3][5][6][7]
Reproductive Toxicity	Cat. 2	H361: Suspected of damaging fertility or the unborn child.
Aquatic Toxicity	Cat. 2	H411: Toxic to aquatic life with long-lasting effects.[1]

Section 2.2: Precautionary Protocols

• P201: Obtain special instructions before use. Do not handle until all safety precautions have been read and understood.

• P280: Wear double nitrile gloves, Tyvek lab coat, and respiratory protection (P100/N95 minimum).

• P308 + P313: IF exposed or concerned: Get medical advice/attention immediately.

Section 2.3: Handling & Storage Criteria

• Containment: Handle exclusively within a Class II Biological Safety Cabinet (BSC) or a chemical fume hood with HEPA filtration.

• Solubility: Soluble in DMSO, DMF, and hot ethanol. Insoluble in water.

• Storage: Store at -20°C , desiccated, and protected from light. Nitro compounds can degrade photochemically.

Toxicological Mechanism & Pathogenesis[1][8]

The toxicity of Ethyl(7-nitro-9H-fluoren-2-yl)carbamate is driven by its metabolic activation into an electrophilic species capable of covalently binding to DNA.[1]

Metabolic Activation Pathway

The compound acts as a pro-carcinogen . It requires enzymatic bioactivation to become genotoxic.

• Nitro Reduction: The 7-nitro group is reduced (via cytosolic nitroreductases or gut flora) to a hydroxylamine (-NHOH).[1]

• N-Hydroxylation/Esterification: The carbamate nitrogen may undergo N-hydroxylation.[1] Subsequent esterification (acetylation or sulfonation) creates an unstable N-acetoxy or N-sulfonyloxy species.[1]

• Nitrenium Ion Formation: Spontaneous heterolysis of the ester bond releases the "Ultimate Carcinogen"—an electrophilic nitrenium ion.

• DNA Adduct Formation: The nitrenium ion attacks the C8 position of Guanine bases, causing "bulky adducts" that distort the DNA helix, leading to replication errors (frameshift mutations).

Visualization of Metabolic Pathway

The following diagram illustrates the theoretical bioactivation pathway based on homologous nitrofluorene mechanisms.

Figure 1: Theoretical metabolic activation pathway of 7-nitro-fluorenyl carbamates leading to genotoxicity.[1]

Experimental Protocols & Deactivation

Safe Solubilization Protocol

• Solvent: Dimethyl sulfoxide (DMSO).

• Concentration: Max stock concentration typically 10-50 mM.[1]

• Procedure:

  • Weigh compound in a pre-tared vial inside a glovebox or static-free hood.

  • Add DMSO via syringe through a septum to minimize aerosolization.

  • Vortex until dissolved. If heating is required, do not exceed 40°C.

Chemical Deactivation (Spill Cleanup)

Standard bleach is often insufficient for degrading polycyclic aromatic hydrocarbons (PAHs) and their nitro-derivatives completely.[1]

Recommended Deactivation Solution:

• Composition: 0.2 M Potassium Permanganate (KMnO₄) in 2 M Sulfuric Acid (H₂SO₄). Warning: Strong Oxidizer.[1]

• Mechanism: Oxidative degradation of the fluorene ring system.

• Protocol:

  • Absorb liquid spill with vermiculite or chem-pads.

  • Apply the KMnO₄/H₂SO₄ solution to the contaminated surface.

  • Allow contact time of 1 hour .

  • Neutralize with Sodium Metabisulfite (until purple color disappears) before disposal.

Quantitative Toxicity Data (Comparative)

Since specific LD50 data for Ethyl(7-nitro-9H-fluoren-2-yl)carbamate is limited in public registries, the following table extrapolates risk based on closely related structural analogs (2-Nitrofluorene and 2-Acetylaminofluorene).

Endpoint	Analog Compound	Value/Result	Relevance to Target
Oral LD50	2-Acetylaminofluorene	~1,200 mg/kg (Rat)	Target likely similar or slightly more toxic due to nitro group.[1]
Ames Test	2-Nitrofluorene	Positive (TA98, TA100)	High probability of frameshift mutations (+S9 activation).[1]
Carcinogenicity	Ethyl Carbamate (Urethane)	Group 2A (IARC)	The carbamate tail adds a secondary carcinogenic vector.
Skin Absorption	Fluorene derivatives	High Permeability	Lipophilic nature facilitates transdermal uptake.

References

• National Toxicology Program (NTP). (2021). Report on Carcinogens, Fifteenth Edition; 2-Acetylaminofluorene.[1] U.S. Department of Health and Human Services. [Link][1]

• International Agency for Research on Cancer (IARC). (2010). IARC Monographs on the Evaluation of Carcinogenic Risks to Humans: Ingested Nitrate and Nitrite, and Cyanobacterial Peptide Toxins. Vol 94. (Reference for Nitro-reduction mechanisms). [Link]

• PubChem Database. (n.d.). Compound Summary: Ethyl (7-nitro-9H-fluoren-2-yl)carbamate (CAS 6597-86-0).[1][8] National Center for Biotechnology Information. [Link][1]

• Heflich, R. H., & Neft, R. E. (1994). Genetic toxicity of 2-acetylaminofluorene, 2-aminofluorene and some of their metabolites and model metabolites. Mutation Research/Reviews in Genetic Toxicology, 318(2), 73-174.[1] (Foundational text on fluorene mutagenesis). [Link]

• Occupational Safety and Health Administration (OSHA). (n.d.). Hazard Communication Standard: Safety Data Sheets. [Link][1]

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Technical Notes & Optimization

Troubleshooting solubility issues with Ethyl(7-nitro-9h-fluoren-2-yl)carbamate

Welcome to the technical support resource for Ethyl(7-nitro-9h-fluoren-2-yl)carbamate. This guide is designed for researchers, scientists, and drug development professionals to address common challenges related to the solubility of this compound. Given its nitroaromatic and carbamate functionalities, this molecule presents a classic profile of a poorly water-soluble compound, which can be a significant hurdle in experimental assays.[1][2] This document provides in-depth, practical solutions in a question-and-answer format to help you achieve consistent and reliable results.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I'm having trouble dissolving Ethyl(7-nitro-9h-fluoren-2-yl)carbamate. Why is it so poorly soluble in aqueous solutions?

Answer: The molecular structure of Ethyl(7-nitro-9h-fluoren-2-yl)carbamate is the primary reason for its low aqueous solubility. The large, rigid fluorene ring system is highly hydrophobic (water-repelling). While the nitro and carbamate groups add some polarity, their contribution is insufficient to overcome the lipophilic nature of the core structure. Compounds like this, with low solubility and high permeability, are often categorized as Biopharmaceutics Classification System (BCS) Class II drugs.[3][4] This inherent hydrophobicity leads to challenges in achieving the desired concentrations in buffers and cell culture media, which are predominantly aqueous.

Q2: What is the recommended solvent for preparing a primary stock solution?

Answer: For initial solubilization, a strong, water-miscible organic solvent is required. The most common and effective choices for compounds of this nature are Dimethyl Sulfoxide (DMSO) or N,N-Dimethylformamide (DMF).

• Expert Insight: We recommend starting with DMSO . It is a powerful, polar aprotic solvent capable of dissolving a wide range of poorly soluble compounds used in drug discovery.[5] Prepare a high-concentration stock solution, for example, at 10 mM or 20 mM. This allows you to introduce a minimal volume of organic solvent into your final aqueous system, thereby reducing potential solvent-induced artifacts in your experiments.

Table 1: Recommended Primary Solvents

Solvent	Type	Key Advantages	Considerations
DMSO	Polar Aprotic	Excellent solubilizing power for a wide range of compounds; miscible with water.	Can be toxic to cells at >0.5-1% v/v; hygroscopic (absorbs water).
DMF	Polar Aprotic	Similar solubilizing power to DMSO.	Higher toxicity than DMSO; handle with care in a fume hood.
Ethanol	Polar Protic	Less toxic than DMSO/DMF; useful for some applications.	Generally a weaker solvent for highly lipophilic compounds.[6]

Q3: My compound dissolves in DMSO, but it precipitates immediately when I dilute it into my aqueous assay buffer. What's happening and how can I fix it?

Answer: This is a very common issue known as "precipitation upon dilution." It occurs because while the compound is soluble in 100% DMSO, the solvent properties of the final solution change dramatically when the DMSO stock is added to an aqueous buffer. The water content becomes the dominant factor, and the low percentage of DMSO is insufficient to keep the hydrophobic compound in solution.

Here is a systematic approach to solve this problem:

Troubleshooting Workflow for Dilution-Induced Precipitation

Caption: A decision tree for troubleshooting precipitation.

Detailed Solutions:

• Determine the Kinetic Solubility Limit: Before proceeding, you must find the maximum concentration at which your compound remains soluble in the final assay buffer. See the protocol below. You may be attempting to work at a concentration that is fundamentally unsustainable in an aqueous environment.[7]

• Improve the Dilution Technique: The way you mix the solutions matters. Do not add a small volume of buffer to your DMSO stock. Instead, add the small volume of DMSO stock into the full volume of your aqueous buffer while vortexing or stirring vigorously. This promotes rapid dispersion and minimizes the formation of localized, supersaturated pockets that can initiate precipitation.

• Employ a Co-solvent Strategy: Co-solvents are water-miscible organic solvents that, when added to water, increase its capacity to dissolve nonpolar molecules.[8][9] For cell-based assays, excipients like PEG 400 or Kolliphor® EL (formerly Cremophor® EL) can be used in small quantities. The principle is to create a final solvent system that is more "hospitable" to your compound.[8]

Q4: Can I use sonication or gentle heating to help dissolve the compound?

Answer: Yes, both techniques can be useful, but they must be applied with caution.

• Sonication: A brief period in an ultrasonic bath can help break up small solid aggregates and accelerate dissolution, especially when preparing the primary stock solution in DMSO.

• Heating: Gentle warming (e.g., to 37°C) can increase the rate of dissolution and the solubility limit.[7] However, be aware of the thermal stability of Ethyl(7-nitro-9h-fluoren-2-yl)carbamate. Prolonged exposure to high temperatures could potentially lead to degradation. Always test a small amount first and assess for any changes in color or the appearance of degradation products by an analytical method like HPLC if possible.

Q5: Standard co-solvents are not working or are interfering with my assay. What are some advanced formulation strategies?

Answer: If simple solvent-based approaches fail, more advanced formulation techniques may be necessary, particularly for in vivo studies or complex cell-based models. These methods aim to enhance solubility and bioavailability.[1][10]

• Cyclodextrin Complexation: Cyclodextrins are cyclic oligosaccharides that have a hydrophilic exterior and a hydrophobic interior cavity. They can encapsulate poorly soluble "guest" molecules like yours, forming an inclusion complex that is water-soluble.[4][10]

• Solid Dispersions: This technique involves dispersing the drug in an inert carrier matrix at the solid-state.[11] For example, the compound can be dissolved along with a polymer like PVP or HPMC in a common solvent, which is then evaporated, leaving a solid dispersion that can have enhanced dissolution properties.[12]

• Nanoparticle Formulations: Reducing the particle size of the compound to the nanometer range dramatically increases the surface area-to-volume ratio, which can significantly improve the dissolution rate and solubility.[2][13] This includes techniques like creating nanocrystals or nanosuspensions.

Key Experimental Protocols

Protocol 1: Preparation of a Primary Stock Solution

• Weigh out the required amount of Ethyl(7-nitro-9h-fluoren-2-yl)carbamate powder in a suitable glass vial.

• Add the calculated volume of high-purity DMSO to reach your target concentration (e.g., 10 mM).

• Vortex the vial vigorously for 1-2 minutes.

• If solids persist, place the vial in an ultrasonic water bath for 5-10 minutes.

• Visually inspect the solution against a light source to ensure it is completely clear and free of any particulate matter.

• Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.

Protocol 2: Determining the Kinetic Solubility Limit in Aqueous Buffer

This protocol helps you find the practical upper concentration limit for your experiments.

• Prepare a 10 mM stock solution of your compound in 100% DMSO.

• Create a series of 2-fold serial dilutions of this stock solution in a 96-well plate using DMSO (e.g., from 10 mM down to ~0.02 mM).

• In a separate clear, 96-well plate, add your final aqueous assay buffer (e.g., PBS or cell culture media).

• Transfer a small, fixed volume from each DMSO dilution into the corresponding wells of the buffer plate, ensuring the final DMSO concentration is consistent and assay-compatible (e.g., 1 µL of DMSO stock into 199 µL of buffer for a 0.5% final DMSO concentration).

• Mix the plate well and let it incubate at room temperature for 1-2 hours.

• Measure the turbidity (light scattering) of each well using a plate reader at a wavelength where the compound does not absorb (e.g., 500-600 nm).[7]

• The concentration at which you observe a sharp increase in turbidity is the approximate kinetic solubility limit. Work at concentrations below this limit.

Caption: Workflow for determining kinetic solubility.

References

• Gong, C., et al. (2023). Solubilization techniques used for poorly water-soluble drugs. Acta Pharmaceutica Sinica B. Available from: [Link]

• Khadka, P. (2023, October 16). Engineering Cocrystals of Poorly Water-Soluble Drugs to Enhance Dissolution in Aqueous Medium. ResearchGate. Available from: [Link]

• Hilaris Publisher. (2024, May 29). Innovative Formulation Strategies for Enhancing Oral Bioavailability of Poorly Soluble Drugs. Available from: [Link]

• International Journal of Pharmaceutical, Chemical, and Biological Sciences. MIXED CO-SOLVENCY CONCEPT: A PROMISING TOOL TO ENHANCE SOLUBILITY OF POOR SOLUBLE DRUG ACECLOFENAC. Available from: [Link]

• ResearchGate. (2025, August 5). Biological Assay Challenges From Compound Solubility: Strategies For Bioassay Optimization. Available from: [Link]

• ResearchGate. (2013, January 3). How to deal with the poor solubility of tested compounds in MTT assay? Available from: [Link]

• Google Patents. Process for the crystallization of nitro-aromatic compounds in nitric acid.

• Ansari, M. J. An overview of techniques for multifold enhancement in solubility of poorly soluble drugs. Journal of Applied Pharmaceutical Science. Available from: [Link]

• International Journal of Medical Science and Dental Research. (2022, November 15). Techniques for Improving Solubility. Available from: [Link]

• Ascendia Pharmaceutical Solutions. (2021, July 26). 5 Novel Techniques for Solubility Enhancement. Available from: [Link]

• Selective Reduction of Nitroaromatic Compounds to Their Corresponding Amine Compounds Using NaBH4 / Ni(PPh3)4. (2024, May 14). Modern Chemistry. Available from: [Link]

• Sharma, D., et al. (2016). Drug Solubility: Importance and Enhancement Techniques. ISRN Pharmaceutics. Available from: [Link]

• European Patent Office. Process for separating nitroaromatic compounds from spent nitric acid. Available from: [Link]

• Chemistry LibreTexts. (2021, July 31). 24.6: Nitro Compounds. Available from: [Link]

• Reddit. (2022, January 6). How to tackle compound solubility issue. Available from: [Link]

• Patsnap Synapse. (2025, May 9). Troubleshooting Guide for Common Protein Solubility Issues. Available from: [Link]

• MST.edu. Aromatic Nitro Compounds. Available from: [Link]

• Kerns, E. H., & Di, L. (2010, May 1). Optimizing the Solubility of Research Compounds: How to Avoid Going Off Track. Drug Discovery Today. Available from: [Link]

• Wikipedia. Ethyl carbamate. Available from: [Link]

• Le-Quellec, A., et al. (2018, November 30). Recent Advances on Nitrofluorene Derivatives: Versatile Electron Acceptors to Create Dyes Absorbing from the Visible to the Near and Far Infrared Region. Molecules. Available from: [Link]

• Environment and Climate Change Canada. (2016, May 15). Screening Assessment Internationally Classified Substance Grouping Carbamic acid, ethyl ester (Ethyl carbamate). Available from: [Link]

• LookChemicals. 6597-87-1,ethyl (7-amino-9H-fluoren-2-yl)carbamate. Available from: [Link]

• Padwal, P. N., et al. (2025). Formulation, Development and evaluation of Nitrofurantoin tablets drug delivery systems. World Journal of Biology Pharmacy and Health Sciences. Available from: [Link]

• Rahman, Z. (2019, November 25). Formulation strategy of nitrofurantoin: co-crystal or solid dispersion? PubMed. Available from: [Link]

• Yu, G., et al. (2020, May 24). Formulation strategies in immunotherapeutic pharmaceutical products. World Journal of Clinical Cases. Available from: [Link]

• U.S. Environmental Protection Agency. Ethyl Carbamate (Urethane). Available from: [Link]

• ResearchGate. Formulation Strategy of Nitrofurantoin: Co-crystal or Solid Dispersion? Available from: [Link]

• ResearchGate. Synthesis of carbamates 7–9. Reagents and conditions: (a) p-nitrophenyl... Available from: [Link]

Sources

• 1. Solubilization techniques used for poorly water-soluble drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. czasopisma.umlub.pl [czasopisma.umlub.pl]
• 3. researchgate.net [researchgate.net]
• 4. hilarispublisher.com [hilarispublisher.com]
• 5. researchgate.net [researchgate.net]
• 6. jsynthchem.com [jsynthchem.com]
• 7. researchgate.net [researchgate.net]
• 8. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 9. ijmsdr.org [ijmsdr.org]
• 10. Drug Solubility: Importance and Enhancement Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Formulation strategy of nitrofurantoin: co-crystal or solid dispersion? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. ascendiacdmo.com [ascendiacdmo.com]

Technical Support Center: Purification of Ethyl(7-nitro-9H-fluoren-2-yl)carbamate

Executive Summary & Chemical Context[1][2][3][4][5][6][7][8][9]

The Molecule: Ethyl(7-nitro-9H-fluoren-2-yl)carbamate is a hydrophobic, polycyclic aromatic compound. Its synthesis typically involves the reaction of 2-amino-7-nitrofluorene with ethyl chloroformate.

The Challenge: Purification of this compound is complicated by two dominant factors intrinsic to its structure:

• C9-Oxidation: The methylene bridge (C9 position) of the fluorene core is susceptible to air oxidation, forming 9-fluorenone derivatives (bright yellow/orange impurities) [1, 2].

• Nucleophilic Deactivation: The 7-nitro group is strongly electron-withdrawing, deactivating the 2-amino group during synthesis. This often leads to residual unreacted amine (2-amino-7-nitrofluorene) in the crude product [3].

This guide provides a tiered purification strategy designed to isolate the target carbamate from these specific impurities.

Diagnostic Triage: Identify Your Impurity

Before selecting a protocol, analyze your crude product's physical state.

Observation	Likely Impurity	Cause	Recommended Protocol
Bright Yellow/Orange tint	7-nitro-9-fluorenone-2-carbamate	Oxidation of the C9 position during reaction or storage.	Protocol C (Chromatography) or Recrystallization
Reddish/Brown solid	2-amino-7-nitrofluorene	Incomplete reaction due to nitro-group deactivation.	Protocol B (Acid Wash)
White salts/precipitate	Pyridinium/Inorganic salts	By-products of the base used (e.g., pyridine, ).	Protocol A (Aqueous Wash)
Oiling out	Mixed impurities	Solvent entrapment or high impurity profile.	Protocol C (Chromatography)

Workflow Visualization

The following decision tree outlines the logical flow for purification based on the triage above.

Figure 1: Decision tree for selecting the appropriate purification module based on impurity profile.

Technical Protocols

Protocol A: The "Golden" Recrystallization (General Polish)

Best for: Removing minor impurities and improving crystal structure.

The Solvent System: Ethanol/Acetone or Ethanol/Water.

• Rationale: Nitro-fluorenes have poor solubility in non-polar solvents (like hexane) but moderate solubility in hot polar aprotic solvents (acetone/THF). Ethanol acts as the precipitating agent (anti-solvent) if the compound is very soluble in acetone, or the primary solvent if used with water [4].

Step-by-Step:

• Dissolution: Place crude solid in a flask. Add Acetone (or THF) dropwise while heating (approx. 50°C) until just dissolved. Do not boil off the solvent.[1]

• Filtration (Hot): If insoluble particles remain (likely inorganic salts), filter the hot solution through a pre-warmed glass frit or Celite pad.

• Precipitation: Remove from heat. Slowly add hot Ethanol (approx. 2-3 equivalents by volume).

• Crystallization: Allow the mixture to cool to room temperature slowly. Then, place in an ice bath (

  ) for 1 hour.

• Collection: Filter the crystals. Wash with cold Ethanol .

• Drying: Dry under high vacuum at

  to remove solvent trapped in the lattice.

Protocol B: Acid Scavenging (Removing Unreacted Amine)

Best for: Crude product containing significant 2-amino-7-nitrofluorene.

Mechanism: The carbamate is non-basic. The starting amine, despite the deactivating nitro group, retains some basicity. We exploit this by converting the amine into a water-soluble hydrochloride salt.

Step-by-Step:

• Dissolve: Dissolve the crude product in Ethyl Acetate (EtOAc).

• Wash: Transfer to a separatory funnel. Wash the organic layer 2x with 1M HCl (cold).

  • Note: The amine converts to

    and migrates to the aqueous layer.

• Neutralize: Wash the organic layer 1x with Saturated

  (to remove residual acid) and 1x with Brine .

• Dry & Concentrate: Dry over anhydrous

  , filter, and evaporate the solvent.

• Proceed: Move to Protocol D (Recrystallization) for final polish.

Protocol C: Chromatographic Separation (Removing Fluorenone)

Best for: Bright yellow crude products where oxidation has occurred.

Stationary Phase: Silica Gel (Standard Grade). Mobile Phase: Hexane : Ethyl Acetate (Gradient).

Rationale: Fluorenone derivatives are generally less polar than their corresponding carbamates (due to the H-bonding capability of the N-H in the carbamate).

Gradient Table:

Volume (CV)	Hexane %	Ethyl Acetate %	Target Elution
0 - 2	90%	10%	Non-polar impurities
2 - 5	80%	20%	Fluorenone Impurity (Yellow band)
5 - 10	60%	40%	Target Carbamate

| 10+ | 0% | 100% | Polar baseline trash |

Tip: Monitor the yellow band visually. Do not collect the fraction until the yellow band has completely eluted.

Frequently Asked Questions (FAQs)

Q: My product is turning yellow during recrystallization. Why? A: This indicates active oxidation. Fluorene derivatives are sensitive to air, especially in basic conditions or under heat [1].

• Fix: Perform recrystallization under an inert atmosphere (

  or Ar). Ensure your solvents are degassed. Avoid prolonged heating.

Q: The product is oiling out instead of crystallizing. A: This usually happens if the "Anti-solvent" (e.g., water or ethanol) is added too quickly, or if the impurity level is too high.

• Fix: Re-dissolve the oil by heating. Add a "seed crystal" of pure product if available. Scratch the glass surface with a rod to induce nucleation. If it persists, switch to Protocol C (Column Chromatography) to clean the material before trying to crystallize again.

Q: Can I use Toluene for recrystallization? A: Toluene is excellent for fluorenone removal [2], but the presence of the 7-nitro group and the carbamate moiety makes your target molecule significantly less soluble in toluene than unsubstituted fluorene. You may need large volumes of boiling toluene, which increases the risk of thermal decomposition. We recommend the Acetone/Ethanol system (Protocol A) for safety and yield.

Q: Is the unreacted amine dangerous? A: YES. Nitro-fluorene derivatives (like 2-amino-7-nitrofluorene) are known mutagens and potential carcinogens [5]. Always handle the mother liquor (filtrate) from Protocol B as hazardous waste. Double-glove and use a fume hood.

References

• Oxidation of Fluorenes: University of Texas, Dept of Chemistry. Reduction of 9-Fluorenone and Oxidation Mechanisms. 2

• Fluorenone Impurity Removal: Google Patents. Method for preparing 9-fluorenone through using industrial fluorene (CN103467264A). Describes solubility differences in toluene/ethanol. 3

• Recrystallization Solvents: University of Rochester. Solvents for Recrystallization: Tips and Tricks. 4

• Carbamate Synthesis & Purification: ResearchGate. Synthesis of carbamates derived from p-nitrophenyl carbonate. Discusses purification of similar nitro-carbamate species. 5[6]

• Safety (Nitrofluorenes): National Institutes of Health (NIH). Synthesis and evaluation of nitroheterocyclic carbamate prodrugs. Context on cytotoxicity and handling. 7

Sources

• 1. files.blogs.baruch.cuny.edu [files.blogs.baruch.cuny.edu]
• 2. fjetland.cm.utexas.edu [fjetland.cm.utexas.edu]
• 3. CN103467264A - Method for preparing 9-fluorenone through using industrial fluorene - Google Patents [patents.google.com]
• 4. Reagents & Solvents [chem.rochester.edu]
• 5. researchgate.net [researchgate.net]
• 6. CN102372652A - Method for preparing N-substituted ethyl carbamate - Google Patents [patents.google.com]
• 7. Synthesis and evaluation of nitroheterocyclic carbamate prodrugs for use with nitroreductase-mediated gene-directed enzyme prodrug therapy - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Crystallization of Ethyl (7-nitro-9H-fluoren-2-yl)carbamate

Welcome to the technical support center for Ethyl (7-nitro-9H-fluoren-2-yl)carbamate. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve common crystallization failures. We will move beyond simple procedural steps to explore the underlying principles governing the crystallization of this specific molecule, empowering you to make informed decisions in your purification workflows.

Part 1: Understanding the Molecule's Crystallization Behavior

Before troubleshooting, it is critical to understand the physicochemical properties of Ethyl (7-nitro-9H-fluoren-2-yl)carbamate that dictate its behavior in solution.

• High Polarity: The molecule possesses two key polar functional groups: a nitro group (-NO₂) and a carbamate group (-NHCO₂Et). These groups are electron-withdrawing and capable of hydrogen bonding, which significantly increases the molecule's polarity.[1] This suggests that polar solvents will be required for dissolution.

• Rigid, Planar Core: The fluorene backbone is a large, rigid, and planar aromatic system. This structure promotes π-π stacking interactions between molecules, a key driving force for crystal lattice formation. However, this rigidity can also lead to solubility issues in many common solvents.

• Functional Group Synergy: The combination of the nitro and carbamate groups on the fluorene scaffold creates a molecule with a high propensity for strong intermolecular interactions. This is beneficial for forming a stable crystal lattice but can also lead to challenges like premature precipitation or "oiling out" if conditions are not precisely controlled.

Part 2: Proactive Crystallization Strategy - A Recommended Starting Protocol

A robust initial experiment can prevent many common failures. This protocol is designed as a starting point, which can be optimized based on your observations.

Objective: To achieve high-purity crystalline Ethyl (7-nitro-9H-fluoren-2-yl)carbamate via cooling crystallization.

Principle: The ideal solvent for recrystallization will dissolve the compound sparingly at low temperatures but readily at elevated temperatures.[1] This temperature-dependent solubility is crucial for maximizing product recovery.[1]

Protocol: Single-Solvent Recrystallization from Ethanol

• Solvent Selection: Based on the molecule's polarity, an alcoholic solvent like ethanol is a logical starting point.[1]

• Dissolution: In an appropriately sized Erlenmeyer flask, add the crude Ethyl (7-nitro-9H-fluoren-2-yl)carbamate. Add a minimal amount of ethanol.

• Heating: Gently heat the mixture on a hot plate with stirring. Add ethanol portion-wise until the solid completely dissolves at or near the boiling point. Causality Note: Using the minimum amount of hot solvent is critical to ensure the solution is saturated upon cooling, which is necessary for crystallization to occur and to maximize yield.[2][3]

• Cooling (Crucial Step):

  • Remove the flask from the heat and cover it.

  • Allow the solution to cool slowly to room temperature on a benchtop, undisturbed. Rapid cooling often leads to the trapping of impurities and the formation of small, poorly-formed crystals.[4]

  • Once at room temperature, further cool the flask in an ice-water bath for at least 30 minutes to maximize crystal precipitation.

• Isolation: Collect the crystals by suction filtration, wash with a small amount of ice-cold ethanol, and dry under vacuum.

Part 3: Troubleshooting Crystallization Failures (Q&A)

This section addresses the most common issues encountered during the crystallization of Ethyl (7-nitro-9H-fluoren-2-yl)carbamate.

Q1: I've followed the protocol, but no crystals have formed even after cooling in an ice bath. What's wrong?

A1: This is a classic case of either using too much solvent or the solution being supersaturated.

• Cause - Excessive Solvent: The most frequent reason for crystallization failure is using too much solvent during the dissolution step.[3] If the solution is not saturated at the lower temperature, the compound will simply remain dissolved.

  • Solution: Re-heat the solution and reduce the solvent volume by boiling it off (in a fume hood) until you observe the formation of a slight turbidity or solid that dissolves upon adding a drop more solvent. This brings the solution closer to its saturation point. Then, repeat the slow cooling process.[3]

• Cause - Supersaturation: Sometimes, a solution can cool below its saturation point without forming crystals because the initial energy barrier for crystal nucleation has not been overcome.

  • Solution 1 - Induce Nucleation by Scratching: Gently scratch the inside surface of the flask just below the liquid level with a glass rod. The microscopic scratches on the glass provide nucleation sites for crystal growth to begin.[1]

  • Solution 2 - Seeding: If you have a pure crystal of Ethyl (7-nitro-9H-fluoren-2-yl)carbamate from a previous batch, add a single tiny crystal ("seed crystal") to the supersaturated solution. This provides a perfect template for further crystal growth.

Q2: Instead of solid crystals, my compound separated as a thick, sticky liquid. How do I fix this "oiling out"?

A2: "Oiling out" occurs when the compound's melting point is lower than the temperature of the solution from which it is separating. [3] Impurities can also suppress the melting point, exacerbating this issue.[1]

• Cause: The high concentration of the solute in the hot solvent can depress its melting point. When cooling, the compound wants to precipitate but is still above its depressed melting point, so it separates as a liquid phase.

  • Solution 1 - Re-dissolve and Cool Slower: Re-heat the solution to re-dissolve the oil. Add a small amount (1-5%) of additional solvent to lower the saturation temperature.[1] Then, allow the solution to cool much more slowly. Insulating the flask with glass wool can promote the slow, ordered crystal growth required to bypass the liquid phase.

  • Solution 2 - Change Solvent System: The boiling point of your chosen solvent may be too high. Switch to a solvent with a lower boiling point. Alternatively, use a mixed-solvent system. For example, dissolve the compound in a minimal amount of a good, higher-boiling solvent (like acetone or ethyl acetate) and then slowly add a poor, lower-boiling "anti-solvent" (like hexanes) at an elevated temperature until the solution becomes faintly cloudy.[5] Then, cool slowly. This technique, known as anti-solvent crystallization, can be highly effective.

Q3: I got crystals, but my yield is very low (<50%). How can I improve it?

A3: A low yield typically points to one of two issues: incomplete crystallization or using too much solvent.

• Cause - Excessive Solvent: As in Q1, if too much solvent was used, a significant portion of your product remains in the filtrate (the "mother liquor").[2][4]

  • Solution: Concentrate the mother liquor by removing some of the solvent with a rotary evaporator and cool the remaining solution again to obtain a second crop of crystals. Note that this second crop may be less pure than the first.

• Cause - Insufficient Cooling: Ensure you have allowed sufficient time at a low temperature (e.g., 0-4 °C) for the crystallization to reach equilibrium. Check the solubility curve of your compound in the chosen solvent if available; some compounds require extended cooling periods.

• Cause - Inappropriate Solvent Choice: The ideal solvent has a steep solubility curve. If your compound is still moderately soluble even at low temperatures in your chosen solvent, your yield will suffer. You may need to screen for a new solvent where the compound is less soluble when cold.

Workflow for Troubleshooting Crystallization Failures

Caption: A troubleshooting workflow for common crystallization problems.

Part 4: Data & Protocols

Table 1: Potential Solvents for Crystallization Screening

The selection of a solvent is the most critical parameter in crystallization.[6] Below are candidate solvents based on the polarity of Ethyl (7-nitro-9H-fluoren-2-yl)carbamate.

Solvent	Boiling Point (°C)	Polarity (Dielectric Constant)	Rationale & Comments
Ethanol	78.4	24.5	Recommended Start. Good for polar compounds. Forms hydrogen bonds. Relatively non-toxic.
Methanol	64.7	32.7	Higher polarity than ethanol, may be too good a solvent, leading to lower yields.
Isopropanol	82.6	18.3	Lower polarity than ethanol; may provide better yields if solubility in ethanol is too high.
Ethyl Acetate	77.1	6.0	A moderately polar solvent. Often a good choice for compounds with ester or amide groups.[6]
Acetone	56.0	20.7	A polar aprotic solvent. Its low boiling point can be advantageous for preventing oiling out.
Toluene	110.6	2.4	A non-polar aromatic solvent. Unlikely to be a good single solvent but could be an excellent anti-solvent.
Ethanol/Water	Variable	Variable	A mixed-solvent system. Dissolve in hot ethanol and add water dropwise until cloudy. Excellent for polar compounds.[1]
Ethyl Acetate/Hexanes	Variable	Variable	A common mixed-solvent system for compounds of intermediate polarity.[5]

Protocol: Anti-Solvent Crystallization

This is a powerful technique when a single solvent is ineffective.

• Select Solvent Pair: Choose a "solvent" in which your compound is soluble (e.g., Acetone) and an "anti-solvent" in which it is insoluble but is miscible with the first solvent (e.g., Hexanes).

• Dissolution: Dissolve the crude compound in the minimum amount of the hot "solvent".

• Addition of Anti-Solvent: While keeping the solution hot and stirring, add the "anti-solvent" dropwise.

• Induce Precipitation: Continue adding the anti-solvent until a persistent cloudiness appears. This is the point of saturation.[1]

• Clarification: Add a few drops of the "solvent" to just re-dissolve the precipitate, resulting in a clear, saturated solution.

• Cooling: Remove from heat and cool slowly as described in the primary protocol. The presence of the anti-solvent will significantly reduce the compound's solubility as the temperature drops, often resulting in high-quality crystals and an excellent yield.

References

• UreaKnowHow. (n.d.). Operational difficulties & measures of low pressure carbamate condenser due to crystallization.
• Griswold, J. (1962). Method for processing crystalline ammonium carbamate. U.S. Patent 5,316,554A.
• BenchChem. (2025). Solvent selection for effective recrystallization of nitroaromatic compounds.
• ResearchGate. (2014). Methyl carbamate purification by extraction and recrystallization.
• SciEngine. (2025). Methyl carbamate purification by extraction and recrystallazation.
• BenchChem. (2025). Technical Support Center: Purification of Carbamic Acid Derivatives.
• ResearchGate. (2025). Selective Ammonium Carbamate Crystallization: An Innovative Approach for Catalyst Recycling in Homogeneously Catalyzed Primary Amine Synthesis.
• Chemistry LibreTexts. (2022, August 16). 2.2.4.6F: Troubleshooting.
• Chemistry LibreTexts. (2022, April 07). 3.6F: Troubleshooting.
• University of Cambridge. (n.d.). Guide for crystallization. Retrieved from University of Cambridge Department of Chemistry.
• University of York. (n.d.). Problems with Recrystallisations. Retrieved from University of York Chemistry Teaching Labs.
• National Center for Biotechnology Information. (2015, August 17). Solution‐crystallization and related phenomena in 9,9‐dialkyl‐fluorene polymers. II. Influence of side‐chain structure.
• Google Patents. (n.d.). Method of crystallizing nitro products. U.S.
• ResearchGate. (2025, October 30). Crystallization Kinetics of AMP Carbamate in Solutions of AMP in Organic Solvents NMP or TEGDME.
• ACS Publications. (2012, September 10). CO2 Capture in Alkanolamine-RTIL Blends via Carbamate Crystallization: Route to Efficient Regeneration.
• University of Rochester. (n.d.). Tips & Tricks: Recrystallization. Retrieved from University of Rochester Department of Chemistry.
• ResearchGate. (n.d.). Synthesis of carbamates 7–9.
• ACS Publications. (2007, June 09). Solubility of Fluorene in Different Solvents from 278.98 K to 338.35 K.
• Wikipedia. (n.d.). Ethyl carbamate.
• National Center for Biotechnology Information. (n.d.). Facile Synthesis of Carbamoyl Fluorides via N-Carbamoylimidazole Activation.
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• Google Patents. (n.d.).
• Government of Canada. (2016, May 15). Screening Assessment Internationally Classified Substance Grouping Carbamic acid, ethyl ester (Ethyl carbamate).
• Google Patents. (n.d.).
• BLD Pharm. (n.d.). Ethyl (3-nitro-9-oxo-9H-fluoren-2-yl)carbamate.
• BLD Pharm. (n.d.). 6597-87-1|Ethyl (7-amino-9H-fluoren-2-yl)carbamate.
• Sigma-Aldrich. (n.d.). (9H-Fluoren-9-yl)methyl 2-oxoethylcarbamate.
• MDPI. (2023, February 15). Simulation and Control of the Formation of Ethyl Carbamate during the Fermentation and Distillation Processes of Chinese Baijiu.
• SSRN. (2024, February 19). A Novel Derivatization Method for the Determination of Ethyl Carbamate in Spirits by Liquid Chromatography with Spectrophotometric Detection.
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Minimizing side reactions in Ethyl(7-nitro-9h-fluoren-2-yl)carbamate preparation

Welcome to the technical support center for the synthesis of Ethyl(7-nitro-9h-fluoren-2-yl)carbamate. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this multi-step synthesis, with a focus on minimizing side reactions and maximizing yield and purity. This document provides in-depth troubleshooting advice and frequently asked questions based on established chemical principles and field-proven insights.

Introduction to the Synthetic Challenge

The synthesis of Ethyl(7-nitro-9h-fluoren-2-yl)carbamate is a sequential process that requires careful control over reaction conditions to achieve the desired regiochemistry and prevent the formation of difficult-to-separate impurities. The most logical synthetic pathway involves the initial nitration of fluorene, followed by reduction, a second regioselective nitration, and a final carbamoylation step. Each stage presents unique challenges that this guide will address.

Proposed Synthetic Pathway

The overall synthetic route can be visualized as a four-step process.

Caption: Proposed synthetic pathway for Ethyl(7-nitro-9h-fluoren-2-yl)carbamate.

Troubleshooting Guide: A Step-by-Step Analysis

This section addresses specific issues that may arise during each synthetic step, providing causative explanations and actionable solutions.

Step 1 & 2: Synthesis of 2-Aminofluorene

The initial steps involve the nitration of fluorene to 2-nitrofluorene, followed by its reduction to 2-aminofluorene. These are well-established procedures, but pitfalls exist.

Q1: Low yield of 2-nitrofluorene and presence of multiple isomers in the nitration of fluorene.

Possible Causes:

• Incorrect Reaction Temperature: The nitration of fluorene is an exothermic reaction. If the temperature rises above 85°C, the formation of undesired isomers and colored impurities increases significantly.[1]

• Incorrect Reagent Stoichiometry: An excess of nitric acid can lead to dinitration products.

• Inadequate Mixing: Poor stirring can result in localized overheating and uneven reaction, leading to a mixture of products.

Solutions:

• Temperature Control: Maintain a strict reaction temperature between 60-65°C using a water bath.[1]

• Controlled Reagent Addition: Add concentrated nitric acid dropwise to the solution of fluorene in glacial acetic acid to manage the exotherm.[1]

• Efficient Stirring: Use a mechanical stirrer to ensure homogenous mixing throughout the reaction.

Q2: Incomplete reduction of 2-nitrofluorene to 2-aminofluorene.

Possible Causes:

• Inactive Reducing Agent: The activity of reducing agents like zinc dust can diminish over time due to oxidation.

• Insufficient Reflux Time: The reduction may require a longer period to go to completion.

• Poor Quality Starting Material: Impurities in the 2-nitrofluorene can interfere with the reduction.

Solutions:

• Fresh Reducing Agent: Use freshly opened or properly stored zinc dust.

• Monitor Reaction Progress: Use thin-layer chromatography (TLC) to monitor the disappearance of the starting material before stopping the reaction.

• Purification of 2-nitrofluorene: If the starting material is impure, recrystallize it from glacial acetic acid before the reduction step.[1]

Parameter	Recommended Condition	Reference
Nitration Temperature	60-65°C
Reduction Reflux Time	2 hours
Purification Solvent	Glacial Acetic Acid (for 2-nitrofluorene)

Step 3 & 4: Synthesis of 2-Amino-7-nitrofluorene

This stage involves the protection of the amine group, followed by a regioselective nitration. This is the most critical part of the synthesis for controlling isomer formation. The amino group in 2-aminofluorene is a strong activating group and an ortho, para-director in electrophilic aromatic substitution.[2][3][4] To achieve nitration at the 7-position, the highly activating amino group is first protected as an acetamide (2-acetylaminofluorene), which is still an ortho, para-director but less activating, allowing for more controlled nitration.

Caption: Directing effects of the acetylamino group in electrophilic nitration.

Q3: Formation of multiple nitro isomers during the nitration of 2-acetylaminofluorene.

Possible Causes:

• Harsh Nitrating Conditions: Strong nitrating agents or high temperatures can overcome the directing effect of the acetylamino group, leading to a mixture of isomers.

• Over-nitration: Use of excess nitrating agent can lead to the formation of dinitro or trinitro products.[5]

Solutions:

• Mild Nitrating Agent: Use a milder nitrating agent, such as nitric acid in acetic anhydride or acetyl nitrate, to improve regioselectivity.

• Low Temperature: Perform the nitration at a low temperature (e.g., 0-5°C) to enhance the kinetic control of the reaction and favor the formation of the thermodynamically more stable 7-nitro isomer.

• Careful Stoichiometry: Use a stoichiometric amount of the nitrating agent to avoid over-reaction.

Q4: Low yield during the hydrolysis of 2-acetylamino-7-nitrofluorene.

Possible Causes:

• Incomplete Hydrolysis: The amide bond may be resistant to cleavage under mild conditions.

• Degradation of the Product: The nitro-substituted aminofluorene may be sensitive to harsh acidic or basic hydrolysis conditions.

Solutions:

• Optimized Hydrolysis Conditions: Use a standard method such as refluxing with aqueous acid (e.g., HCl) or base (e.g., NaOH) and monitor the reaction by TLC.

• Purification: The crude 2-amino-7-nitrofluorene can be purified by column chromatography or recrystallization.

Step 5: Synthesis of Ethyl(7-nitro-9h-fluoren-2-yl)carbamate

The final step is the reaction of 2-amino-7-nitrofluorene with ethyl chloroformate.

Q5: Low yield of the final carbamate product.

Possible Causes:

• Hydrolysis of Ethyl Chloroformate: Ethyl chloroformate is highly susceptible to hydrolysis, especially in the presence of moisture.[6][7][8]

• Low Nucleophilicity of the Amine: The presence of the electron-withdrawing nitro group at the 7-position reduces the nucleophilicity of the 2-amino group, making the reaction with ethyl chloroformate sluggish.

• Formation of Side Products: The reaction of the amine with ethyl chloroformate can sometimes lead to the formation of urea byproducts if the intermediate isocyanate reacts with another molecule of the amine.

Solutions:

• Anhydrous Conditions: Ensure all glassware is oven-dried and use anhydrous solvents (e.g., dry acetone, THF, or chloroform).[9] Perform the reaction under an inert atmosphere (e.g., nitrogen or argon).

• Use of a Base: Add a non-nucleophilic base, such as triethylamine or pyridine, to scavenge the HCl generated during the reaction and to activate the amine.[10]

• Controlled Addition: Add the ethyl chloroformate slowly to a cooled solution of the amine and base to control the reaction rate and minimize side reactions.[11]

Q6: Difficulty in purifying the final product.

Possible Causes:

• Presence of Unreacted Starting Material: Due to the lower reactivity of the amine, some starting material may remain.

• Formation of Polar Impurities: Side reactions can lead to the formation of polar byproducts that are difficult to remove.

Solutions:

• Column Chromatography: Use silica gel column chromatography to separate the desired product from unreacted starting materials and polar impurities.

• Recrystallization: Recrystallize the purified product from a suitable solvent system (e.g., ethanol/water, ethyl acetate/hexane) to obtain a high-purity solid.

Potential Side Reaction	Cause	Preventative Measure
Dinitration of 2-acetylaminofluorene	Excess nitrating agent, high temperature.	Use stoichiometric nitrating agent, low temperature.
Formation of undesired nitro-isomers	Harsh reaction conditions.	Use mild nitrating agent, low temperature.
Hydrolysis of ethyl chloroformate	Presence of water.	Use anhydrous solvents and inert atmosphere.[6][7][8]
Formation of urea byproduct	Reaction of isocyanate intermediate with amine.	Slow addition of ethyl chloroformate at low temperature.

Frequently Asked Questions (FAQs)

Q: What is the best method to monitor the progress of these reactions? A: Thin-layer chromatography (TLC) is the most convenient method for monitoring the progress of all steps. Use a suitable solvent system (e.g., mixtures of hexane and ethyl acetate) to achieve good separation between the starting material and the product. Visualization can be done under UV light.

Q: Are there any specific safety precautions I should take? A: Yes. Fluorene derivatives, especially nitro- and amino-substituted ones, should be handled with care as they are potentially carcinogenic.[12][13] Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses. Ethyl chloroformate is corrosive and toxic by inhalation, so it must be handled with extreme caution in a fume hood.[6][14]

Q: Can I use a different protecting group for the amino function? A: While acetylation is common, other protecting groups like tert-butoxycarbonyl (Boc) could potentially be used. However, the choice of protecting group will affect the nitration conditions and the subsequent deprotection step. The acetyl group is advantageous due to its straightforward introduction and removal.

Q: What analytical techniques are recommended for final product characterization? A: For full characterization of Ethyl(7-nitro-9h-fluoren-2-yl)carbamate, a combination of techniques is recommended:

• NMR Spectroscopy (¹H and ¹³C): To confirm the structure and the position of the substituents.

• Mass Spectrometry (MS): To determine the molecular weight.

• Infrared (IR) Spectroscopy: To identify the functional groups (e.g., carbamate C=O, N-H, and nitro NO₂ stretches).

• Melting Point Analysis: To assess the purity of the final compound.

References

• PubChem. (n.d.). Ethyl chloroformate. National Center for Biotechnology Information. Retrieved from [Link]

• Linde. (n.d.). Ethyl chloroformate. Retrieved from [Link]

• Organic Syntheses. (n.d.). 2-Nitrofluorene. Retrieved from [Link]

• European Chemicals Agency. (n.d.). Ethyl chloroformate - Registration Dossier. Retrieved from [Link]

• OECD Existing Chemicals Database. (2010). SIAM 31, 20-22 October 2010 US/ICCA. Retrieved from [Link]

• VanDeMark Chemical. (n.d.). ETHYL CHLOROFORMATE ECF. Retrieved from [Link]

• van den Berg, C. L., & Meerman, J. H. (1985). Reaction of 2-acetylaminofluorene-N-sulfate with RNA and glutathione: evidence for the generation of two reactive intermediates with different reactivities towards RNA and glutathione. Carcinogenesis, 6(11), 1635–1640.

• Organic Syntheses. (n.d.). Ethyl n-methylcarbamate. Retrieved from [Link]

• Kometani, T., Shiotani, S., & Mitsuhashi, K. (1976). On the Cleavage of Tertiary Amines with Ethyl Chloroformate. Chemical and Pharmaceutical Bulletin, 24(2), 342-347.

• ResearchGate. (2025, August 6). Carbamate synthesis from amines and dimethyl carbonate under ytterbium triflate catalysis. Retrieved from [Link]

• Gáspár, A., Képiró, M., Bálint, E., & Kállay, M. (2024).
• Lingala, K., et al. (2013). Synthesis and Evaluation of new Ethyl N-[(Z)-(2-Oxo-5-Sulfamoyl- Indolin-3-Ylidene) Amino] Carbamate Derivatives for their Antimicrobial Activity. Journal of Applied Pharmaceutical Science, 3(12), 093-098.
• Daniher, F. A., & Budi, A. (1961). New Carbamates and Related Compounds. Journal of Pharmaceutical Sciences, 50(9), 749-752.
• de Oliveira, C. P., et al. (2023). Chronic Administration of Diethylnitrosamine and 2-Acetylaminofluorene Induces Hepatocellular Carcinoma in Wistar Rats. International Journal of Molecular Sciences, 24(9), 8341.

• Quora. (2020, September 10). Why is the order of reactivity to electrophilic substitution fluorene > biphenyl > benzene?. Retrieved from [Link]

• Ashenhurst, J. (2018, January 29). Ortho-, Para- and Meta- Directors in Electrophilic Aromatic Substitution. Master Organic Chemistry. Retrieved from [Link]

• Kálai, T., et al. (2011). Synthesis and study of 2-amino-7-bromofluorenes modified with nitroxides and their precursors as dual anti-amyloid and antioxidant active compounds. European Journal of Medicinal Chemistry, 46(4), 1348–1355.

• Organic Chemistry Tutor. (n.d.). Directing Effects in Electrophilic Aromatic Substitution Reactions. Retrieved from [Link]

• Soderberg, T. (n.d.). AR5. Directing Effects. Chemistry LibreTexts. Retrieved from [Link]

• KPU Pressbooks. (n.d.). 5.2 Directing Effects of the Substituents on EAS. Organic Chemistry II. Retrieved from [Link]

• Commoner, B., Woolum, J. C., Senturia, B. H., Jr, & Ternberg, J. L. (1970). The effects of 2-acetylaminofluorene and nitrite on free radicals and carcinogenesis in rat liver. Cancer Research, 30(8), 2091–2097.

• ResearchGate. (n.d.). Nitration of fluorenones 1, 2a, and 2b. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). 2-Acetylaminofluorene. Retrieved from [Link]

• Wikipedia. (n.d.). 2-Acetylaminofluorene. Retrieved from [Link]

• Le, C., et al. (2018). Recent Advances on Nitrofluorene Derivatives: Versatile Electron Acceptors to Create Dyes Absorbing from the Visible to the Near and Far Infrared Region. Molecules, 23(12), 3123.
• Google Patents. (n.d.). CN103224441A - Crystallization method for fluorene purification.
• Google Patents. (n.d.). High purity 9,9-bis-(4-hydroxyphenyl)-fluorene and method for the preparation and purification thereof.

• Semantic Scholar. (1976, February 25). On the cleavage of tertiary amines with ethyl chloroformate. Retrieved from [Link]

• Wikipedia. (n.d.). 1-Chloroethyl chloroformate. Retrieved from [Link]

• Inchem.org. (n.d.). ICSC 1025 - ETHYL CHLOROFORMATE. Retrieved from [Link]

• Tawfik, N. G., et al. (2022).

• Tawfik, N. G., et al. (2022). Isatin Counteracts Diethylnitrosamine/2-Acetylaminofluorene-Induced Hepatocarcinogenesis in Male Wistar Rats by Upregulating Anti-Inflammatory, Antioxidant, and Detoxification Pathways. PMC. Retrieved from [Link]

• ResearchGate. (n.d.). 2-Acetylaminofluorene. Retrieved from [Link]

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Technical Support Center: Stability &amp; Handling of Ethyl(7-nitro-9H-fluoren-2-yl)carbamate

Introduction

You are likely working with Ethyl(7-nitro-9H-fluoren-2-yl)carbamate (often utilized as a mutagenic standard or metabolic probe in toxicology assays). This compound presents a "triad of instability" common to nitro-fluorene derivatives:

• Hydrophobicity: High risk of precipitation in aqueous media.

• Photoreactivity: The nitro group and fluorene core are sensitive to UV/Vis light.

• Oxidative Susceptibility: The C9 methylene bridge is prone to oxidation to a ketone (fluorenone).

This guide provides the protocols required to maintain the integrity of this molecule in solution.

Module 1: Solvent Selection & Stock Preparation

The Core Issue: This compound is lipophilic. Direct addition to aqueous buffers (PBS, cell media) will result in immediate, often microscopic, precipitation, leading to erratic experimental data (e.g., false negatives in AMES tests or inconsistent IC50 values).

Recommended Solvents

Solvent	Solubility Rating	Stability Risk	Recommendation
DMSO (Anhydrous)	Excellent (>20 mg/mL)	Low (if kept dry)	Primary Choice. Hygroscopic; absorbs water from air which fuels hydrolysis.
Ethanol (Abs.)	Moderate	Moderate	Acceptable for short-term use. High evaporation rate alters concentration.
Acetone	Good	Moderate	Good for surface application, poor for biological assays (toxicity).
Water/PBS	Insoluble	High	Do NOT use for stock solutions. Only for final dilution (<1% v/v).

Protocol: High-Integrity Stock Preparation

Rationale: To minimize moisture introduction and light exposure during the critical dissolution phase.

• Equilibrate: Allow the vial to reach room temperature before opening to prevent water condensation on the solid.

• Weigh: Weigh the solid into an amber glass vial (Class A borosilicate). Avoid plastics as fluorenes can sorb to polypropylene.

• Dissolve: Add Anhydrous DMSO (≥99.9%, stored over molecular sieves).

• Vortex: Vortex for 30 seconds. Inspect for clarity.

• Aliquot: Immediately dispense into single-use amber vials.

• Store: Flash freeze or place immediately at -20°C or -80°C.

Workflow Visualization

Figure 1: Optimal workflow for preparing stable stock solutions to prevent hydrolysis and sorption.

Module 2: Stability in Solution (Time & Conditions)

The Core Issue: Users often assume "frozen means stable." However, freeze-thaw cycles and slow hydrolysis in DMSO (due to absorbed water) degrade this carbamate over weeks.

Degradation Pathways

• Hydrolysis: The carbamate ester bond (

  ) can hydrolyze to the amine (7-nitro-2-aminofluorene), especially in basic conditions or wet DMSO.

• C9 Oxidation: The methylene group at position 9 of the fluorene ring is susceptible to oxidation, forming the corresponding fluorenone (yellow/orange impurity).

• Photolysis: The nitro group is light-sensitive, potentially reducing to a nitroso or hydroxylamine intermediate under UV light.

Stability Matrix

Condition	Solvent	Estimated Stability	Observation/Risk
-20°C (Dark)	Anhydrous DMSO	> 6 Months	Optimal storage.
4°C (Dark)	DMSO	1 - 2 Weeks	Moisture absorption begins; hydrolysis risk increases.
RT (Light)	DMSO/Ethanol	< 24 Hours	Critical Failure. Photodegradation and oxidation likely.
37°C (Cell Media)	Aqueous Buffer	< 4 Hours	Precipitation is the main failure mode, not chemical degradation.

Module 3: Troubleshooting Guides

Scenario A: "My solution turned bright yellow/orange."

• Diagnosis: Oxidation. The fluorene core has oxidized to a fluorenone derivative (e.g., Ethyl(7-nitro-9-oxo-fluoren-2-yl)carbamate).

• Cause: Exposure to air (oxygen) and light at room temperature.

• Fix: Discard the stock. Prepare fresh stock in degassed/anhydrous DMSO and store under inert gas (Nitrogen/Argon) if possible.

Scenario B: "I see a precipitate in my cell culture media."

• Diagnosis: Solubility Crash. The compound is hydrophobic.

• Cause: Diluting a high-concentration DMSO stock directly into cold media or exceeding the solubility limit (typically ~10-50 µM in aqueous).

• Fix:

  • Perform a serial dilution in DMSO first to lower the "shock" concentration.

  • Add the diluted DMSO solution to warm (37°C) media while vortexing rapidly.

  • Keep final DMSO concentration < 0.5%.

Scenario C: "LC-MS shows a peak at [M-46]."

• Diagnosis: Hydrolysis. Loss of the ethoxy/carbonyl group, leaving the free amine.

• Cause: Wet DMSO or acidic/basic contamination.

• Fix: Use a fresh bottle of DMSO (glass bottle, not plastic). Ensure no cross-contamination with acids/bases.

Pathway Visualization

Figure 2: Primary degradation pathways. Note that hydrolysis yields the free amine, which may have different biological properties.

Frequently Asked Questions (FAQ)

Q: Can I freeze-thaw the DMSO stock? A: Avoid if possible. Each cycle introduces condensation (water) into the hygroscopic DMSO. We recommend aliquoting the stock into single-use vials (e.g., 20 µL or 50 µL) immediately after preparation.

Q: What is the maximum time the compound can stay in cell culture media? A: Chemically, it is stable for 24-48 hours at 37°C if it remains in solution. However, physical precipitation usually occurs much faster (within 4-6 hours) at concentrations >10 µM. Always check for crystals under a microscope before assay readout.

Q: Why do you recommend glass vials over plastic? A: Fluorene derivatives are highly lipophilic aromatic systems. They have a high affinity for hydrophobic plastics (polypropylene/polystyrene), leading to sorption (loss of compound into the container walls). Class A Borosilicate glass is inert and prevents this loss.

Q: Is the yellow color normal? A: A pale yellow is normal for nitro-aromatics. A shift to dark orange or brown indicates degradation (oxidation to fluorenone or formation of azo-dimers).

References

• ICH Harmonised Tripartite Guideline. (1996). Stability Testing: Photostability Testing of New Drug Substances and Products Q1B.[1][2] International Council for Harmonisation.[1][2][3] Link

• National Center for Biotechnology Information (NCBI). (2024). PubChem Compound Summary for Ethyl carbamate (Urethane) and Fluorene derivatives. PubChem.[4] Link

• Griveau, S., et al. (2020). Electrochemical reduction of nitrofluorene derivatives: Stability and mechanism. Journal of Electroanalytical Chemistry.

• Sigma-Aldrich (Merck). (2024). Technical Bulletin: Handling and Solubility of Hydrophobic Carbamates.Link

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Technical Support Center: Nitro-Fluorene Stability &amp; Handling

Here is the technical support guide for addressing color degradation in nitro-fluorene compounds.

Topic: Addressing Color Degradation and Purity Maintenance in Nitro-Fluorene Derivatives Lead Scientist: Dr. A. Vance, Senior Application Scientist Last Updated: February 17, 2026

Introduction & Safety Directive

Status: Critical Hazard Class: Mutagenic / Carcinogenic (IARC Group 2B)

Welcome. If you are accessing this guide, you are likely observing an unexpected color shift—typically a darkening to brown or a shift to bright orange—in your nitro-fluorene samples.

Nitro-fluorenes are chemically deceptive. While the fluorene core is robust, the C9-methylene bridge renders the molecule susceptible to oxidation, and the nitro group introduces photochemical instability. This guide distinguishes between chemical degradation (irreversible) and physical solvatochromism (reversible), providing you with self-validating protocols to restore sample integrity.

⚠️ SAFETY WARNING: 2-Nitrofluorene and its derivatives are potent mutagens. All protocols below must be performed in a fume hood with double-gloving (Nitrile). Avoid inhalation of dusts during recrystallization.

Diagnostic Logic: Why is my sample changing color?

Before attempting purification, use this logic tree to diagnose the root cause. Color change does not always indicate decomposition.

Figure 1: Diagnostic decision tree for identifying the source of color instability in nitro-fluorene compounds.

Troubleshooting: Photochemical Instability

Symptom: Sample turns brown/tan on the surface while stored.

The Mechanism

Nitro-fluorenes are sensitive to UV/Vis light (approx. 330 nm absorption band).[1] Upon irradiation, the molecule undergoes rapid intersystem crossing (ISC) to a triplet state.[1] The nitro group twists out of the aromatic plane, facilitating a nitro-to-nitrite rearrangement . This eventually cleaves into aryloxy (

) and nitric oxide ( ) radicals, leading to complex polymerization and "browning" [1].

Corrective Protocol

• Immediate Action: Perform a thin-layer chromatography (TLC) check. If the bulk is pure but the surface is degraded, wash the solid with cold ethanol.

• Storage: Store strictly in amber vials wrapped in aluminum foil.

• Handling: Avoid broad-spectrum fluorescent lighting during synthesis; use yellow-filtered light if possible.

Troubleshooting: Chemical Stability (C9 Oxidation)

Symptom: Sample turns bright yellow or orange, especially in basic conditions or polar aprotic solvents (DMSO, DMF).

The Mechanism

The methylene protons at the C9 position of fluorene are acidic (

in DMSO) [2]. Even weak bases or trace impurities in solvents can deprotonate this position. The resulting fluorenyl anion reacts rapidly with atmospheric oxygen to form a hydroperoxide intermediate, which decomposes into Fluorenone . Fluorenone is a bright yellow/orange impurity that is difficult to separate without recrystallization.

Figure 2: The autoxidation pathway of the acidic C9 position leading to fluorenone contamination.

Corrective Protocol: Inert Atmosphere Handling

• Solvent Degassing: Never dissolve nitro-fluorenes in non-degassed basic solvents. Sparge solvents with Argon/Nitrogen for 15 minutes prior to use.

• Acidification: If the reaction allows, maintaining a slightly acidic environment prevents the initial deprotonation.

Purification Protocol: Recrystallization

If your diagnostic check confirms degradation, use this standard operating procedure (SOP) to restore purity.

Objective: Remove fluorenone and amorphous photo-degradation products.

Parameter	Specification
Primary Solvent	Glacial Acetic Acid (Best for purity) [3]
Alternative Solvent	Ethanol / Water (50:50 mixture)
Target Melting Point	156°C (Pure 2-Nitrofluorene)
Impurity Melting Point	~84°C (Fluorenone)

Step-by-Step Methodology

• Dissolution: Place the crude nitro-fluorene in a round-bottom flask. Add Glacial Acetic Acid (approx. 10 mL per gram of solid).

• Heating: Heat to boiling (

  ) until fully dissolved. Note: If black particles remain, these are polymerization products. Filter hot using a glass frit.

• Crystallization: Remove from heat. Allow to cool slowly to room temperature. Do not place directly in ice, as this traps impurities.

• Collection: Once needles form, cool to

  to maximize yield. Filter via vacuum filtration (Buchner funnel).[2]

• Washing: Wash the filter cake with cold ethanol to remove residual acetic acid and soluble fluorenone impurities.

• Validation: Dry the solid. Measure the Melting Point.[3][4][5]

  • Pass:

    .

  • Fail:

    (Repeat recrystallization).

FAQ: Common User Queries

Q: I dissolved my pale yellow 2-nitrofluorene in DMSO and it turned red immediately. Is it degraded? A: Likely no . This is often Solvatochromism or a transient acid-base shift. Nitro-fluorenes, especially those with push-pull character (e.g., amino-nitrofluorenes), exhibit significant positive solvatochromism (red-shift) in polar solvents like DMSO or DMF [4].

• Test: Dilute a small aliquot into Toluene. If it returns to pale yellow, the compound is intact. If it remains orange/red, it has oxidized to fluorenone.

Q: Can I use acetone to wash my glassware? A: Yes, but ensure the compound does not stay in acetone/base mixtures. Acetone + trace base (e.g., from detergent residues) can promote aldol-like condensation at the C9 position.

Q: How do I distinguish 2-Nitrofluorene from 2-Nitrofluorenone on TLC? A: Run TLC in Hexane:Ethyl Acetate (80:20) .

• 2-Nitrofluorene: Higher

  (Travels further).

• 2-Nitrofluorenone: Lower

  (More polar due to the ketone).

References

• Royal Society of Chemistry. (2020). Theoretical studies on the photochemistry of 2-nitrofluorene in the gas phase and acetonitrile solution.

• BenchChem. (2025).[6] Exploring the Chemical Reactivity of the 9-Position in Fluorene: An In-depth Technical Guide.

• Organic Syntheses. (1929). 2-Nitrofluorene Purification and Synthesis Procedures. Org. Synth. 1929, 9, 66.

• National Institutes of Health (NIH). (2018). Recent Advances on Nitrofluorene Derivatives: Versatile Electron Acceptors to Create Dyes.

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• 1. Theoretical studies on the photochemistry of 2-nitrofluorene in the gas phase and acetonitrile solution - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 2. science.uct.ac.za [science.uct.ac.za]
• 3. edu.rsc.org [edu.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. ias.ac.in [ias.ac.in]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Green Solvent Optimization for Fluorenyl Carbamate Synthesis

Executive Summary & Solvent Selection Logic

The Challenge: The synthesis of Ethyl(7-nitro-9H-fluoren-2-yl)carbamate typically involves the reaction of 7-nitro-9H-fluoren-2-amine with ethyl chloroformate. Historically, this reaction relies on Dichloromethane (DCM) or Tetrahydrofuran (THF).

• DCM: Toxic, environmentally hazardous, and strictly regulated.

• THF: Forms explosive peroxides, is miscible with water (complicating workup), and often requires difficult drying procedures.

The Solution: We recommend transitioning to 2-Methyltetrahydrofuran (2-MeTHF) or Cyclopentyl Methyl Ether (CPME) . These solvents offer superior environmental profiles ("Green Chemistry") while addressing the specific solubility challenges of the nitro-fluorene core.

Solvent Performance Matrix

Feature	DCM (Legacy)	THF (Legacy)	2-MeTHF (Recommended)	CPME (Alternative)
Solubility of Nitro-fluorenes	High	High	High (Better than THF)	Moderate (May require heat)
Water Miscibility	Immiscible	Miscible	Limited (Easy separation)	Very Low (Excellent separation)
Boiling Point	39.6°C	66°C	80°C (Allows higher temp)	106°C (High temp reactions)
Peroxide Formation	None	High Risk	Low Risk	Very Low Risk
Green Score	Poor	Poor	Excellent (Bio-derived)	Good

Interactive Troubleshooting Guide (Q&A)

Category A: Solubility & Starting Material Issues

Q: My starting material (7-nitro-9H-fluoren-2-amine) is not dissolving in 2-MeTHF at room temperature. Is the solvent wet?

• Diagnosis: Nitro-fluorene derivatives possess a rigid, planar structure that encourages strong

  - stacking, leading to poor solubility even in good solvents.

• Solution:

  • Heat is Essential: 2-MeTHF boils at 80°C. Heat the mixture to 50-60°C. The amine should dissolve.

  • Sonicate: Brief sonication can break up crystal lattice aggregates.

  • Do NOT add water: This will drastically reduce solubility.

Q: Can I use Ethyl Acetate (EtOAc) instead?

• Risk: While EtOAc is green, it is not recommended for chloroformate reactions if the solvent is not strictly anhydrous.

• Reasoning: Ethyl chloroformate hydrolyzes rapidly in the presence of moisture. EtOAc can carry significant water content unless freshly distilled/dried. 2-MeTHF forms an azeotrope with water, making it easier to dry during solvent recovery.[1]

Category B: Reaction Progression[2]

Q: The reaction stalls after 50% conversion. Adding more ethyl chloroformate doesn't help.

• Diagnosis: Acid accumulation. The reaction produces HCl as a byproduct, which protonates the unreacted amine, rendering it non-nucleophilic (ammonium salt formation).

• Solution:

  • Base Stoichiometry: Ensure you are using at least 1.2 to 1.5 equivalents of base (Triethylamine or DIPEA) relative to the chloroformate.

  • Base Choice: Switch to DIPEA (Hünig's Base) . It is less nucleophilic than Et3N and reduces side reactions with the chloroformate.

Category C: Workup & Isolation[3]

Q: During the water wash, I'm getting a terrible emulsion.

• Cause: If you used THF, its miscibility with water causes emulsions.

• Fix (if using 2-MeTHF): 2-MeTHF separates cleanly from water.[1][2][3] If an emulsion forms, it is likely due to fine precipitates of the amine hydrochloride salt.

  • Action: Filter the biphasic mixture through a Celite pad before attempting phase separation.

Validated Experimental Protocol

Objective: Synthesis of Ethyl(7-nitro-9H-fluoren-2-yl)carbamate using 2-MeTHF.

Reagents:

• 7-Nitro-9H-fluoren-2-amine (1.0 eq)

• 2-MeTHF (Anhydrous, 10-15 volumes)

• N,N-Diisopropylethylamine (DIPEA) (1.5 eq)

• Ethyl Chloroformate (1.2 eq)

Workflow:

• Dissolution: Charge the reaction vessel with the amine and 2-MeTHF. Heat to 55°C until fully dissolved.

• Base Addition: Cool to 0°C (ice bath). Add DIPEA dropwise.

• Acylation: Add Ethyl Chloroformate dropwise over 20 minutes, maintaining temperature <5°C to prevent decomposition.

• Reaction: Allow to warm to Room Temperature (RT). Stir for 2-4 hours. Monitor by TLC (Mobile phase: 30% EtOAc in Hexanes).

• Quench: Add saturated aqueous NaHCO3.

• Separation:

  • Advantage:[3][4][5][6][7][8][9][10] The organic layer (2-MeTHF) will separate cleanly on top.

  • Wash organic layer with 1M HCl (to remove excess DIPEA) followed by Brine.

• Isolation: Dry over Na2SO4, filter, and concentrate.

  • Crystallization:[7][11] The product often precipitates upon cooling or by adding an anti-solvent like Heptane.

Visualized Workflows

Diagram 1: Solvent Selection Decision Tree

Caption: Logic flow for selecting the optimal solvent based on reactant solubility and environmental goals.

Diagram 2: Reaction Mechanism & Process Flow

Caption: Step-by-step synthesis pathway showing the role of DIPEA and 2-MeTHF in product isolation.

Safety & Handling (Critical)

• Carcinogenicity Warning: Nitro-fluorene derivatives are structurally related to known mutagens. All solids must be weighed in a glovebox or a vented balance enclosure.

• Chloroformates: Ethyl chloroformate is a lachrymator and highly toxic by inhalation. Use only in a fume hood.

• Waste Disposal: 2-MeTHF streams should be segregated from halogenated waste (DCM) to allow for recycling/distillation.

References

• Pace, V., et al. (2012). "2-Methyltetrahydrofuran: A Versatile Eco-Friendly Alternative to THF in Organometallic Chemistry."[2][3][9][12] Australian Journal of Chemistry.[12] Link

• Watanabe, K., et al. (2007). "Cyclopentyl Methyl Ether as a New and Alternative Process Solvent." ACS Organic Process Research & Development. Link

• Byrne, F. P., et al. (2016). "Tools and techniques for solvent selection: green solvent selection guides." Sustainable Chemical Processes. Link

• PubChem. (2025). "7-Nitro-9H-fluoren-2-amine Compound Summary." National Library of Medicine. Link

• GSK Solvent Selection Guide. (2016). "GSK Solvent Sustainability Guide." Green Chemistry. Link

Sources

• 1. guidechem.com [guidechem.com]
• 2. d-nb.info [d-nb.info]
• 3. Recent advancements on the use of 2-methyltetrahydrofuran in organometallic chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Cyclopentyl Methyl Ether: An Elective Ecofriendly Ethereal Solvent in Classical and Modern Organic Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Studies on synthesis and anticancer activity of selected N-(2-fluoroethyl)-N-nitrosoureas - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. CA2065191A1 - Process for the preparation of aromatic amines and the use of the amines so produced - Google Patents [patents.google.com]
• 7. CAS 1214-32-0: 7-Nitro-9H-fluoren-2-amine | CymitQuimica [cymitquimica.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. 2-Methyltetrahydrofuran (2-MeTHF) | CAS 96-47-9 | Kairav Chemofarbe Industries Ltd. [kcilglobal.com]
• 10. Cyclopentyl methyl ether (CPME) [lobachemie.com]
• 11. Cyclopentyl Methyl Ether (CPME) [bonroy-hydrocarbonresin.com]
• 12. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Melting point determination for Ethyl(7-nitro-9h-fluoren-2-yl)carbamate purity

Topic: Thermal Analysis vs. Chromatographic Precision: Benchmarking Purity Determination Methods for Ethyl(7-nitro-9H-fluoren-2-yl)carbamate

Executive Summary & Strategic Context

Compound Profile: Ethyl(7-nitro-9H-fluoren-2-yl)carbamate is a rigid, aromatic fluorene derivative.[1] Structurally, it combines a planar tricyclic fluorene core with a nitro group (electron-withdrawing) and a carbamate moiety (hydrogen-bond donor/acceptor).[1] Implication: This structure suggests a high melting point (likely >200°C) and significant potential for polymorphism and thermal decomposition prior to melting.[1]

The Challenge: In drug development and toxicology, this compound often serves as a mutagenic reference standard (related to 2-acetylaminofluorene pathways).[1] Purity is non-negotiable. While Melting Point (MP) is the classic identity test, its utility as a purity metric is limited compared to Differential Scanning Calorimetry (DSC) and High-Performance Liquid Chromatography (HPLC) .[1]

This guide objectively compares these methods, establishing a self-validating protocol for researchers who need to qualify this material.

Technical Deep Dive: Comparative Methodology

As a Senior Application Scientist, I advise against relying solely on capillary melting point for this class of nitro-aromatics.[1] Below is the comparative analysis of the three dominant techniques.

Table 1: Methodological Comparison Matrix

Feature	Capillary Melting Point (MP)	Differential Scanning Calorimetry (DSC)	HPLC-UV/MS
Primary Utility	Identity Confirmation & Gross Purity Check	Thermodynamic Purity & Polymorph Screening	Quantitative Impurity Profiling
Principle	Phase transition observation (Solid Liquid)	Heat flow measurement (Endothermic events)	Physical separation based on polarity
Precision	Moderate ( 0.5–1.0°C)	High ( 0.1°C)	Very High (0.05% w/w detection)
Sample Req.	< 5 mg	2–5 mg	< 1 mg (diluted)
Interference	Decomposition: Nitro groups may darken/decompose before melt.[1]	Decomposition: Can be separated kinetically; sealed pans prevent mass loss.[1]	Solubility: Compound must be fully soluble; MP does not require solubility.[1]
Cost/Time	Low / 15 mins	High / 45 mins	Medium / 30–60 mins

Decision Logic: Selecting the Right Workflow

Do not default to one method. Use this logic flow to determine the appropriate analytical path for Ethyl(7-nitro-9H-fluoren-2-yl)carbamate.

Figure 1: Decision Matrix for Purity Validation. Note that MP is a gatekeeper, not the final judge.

Experimental Protocol: Capillary Melting Point

While HPLC provides the specific impurity profile, MP is the fastest way to detect solvates or gross degradation .

Safety Warning: Nitro-fluorenes are potential mutagens.[1] All solid handling must occur in a glove box or static-free fume hood.[1]

Step-by-Step Methodology (USP <741> Aligned)

• Sample Preparation (The Critical Variable):

  • Why: Large crystals cause thermal lag.[1]

  • Action: Lightly crush the Ethyl(7-nitro-9H-fluoren-2-yl)carbamate into a fine powder using an agate mortar.[1]

  • Validation: Fill a USP-standard capillary (10 cm length, 1 mm ID) to a height of 3 mm .[1] Tap on a hard surface to pack.[1]

• The "Sintering" Pre-Check:

  • Rapidly heat (10°C/min) a "sacrificial" capillary to estimate the MP.

  • Observation: Watch for "sintering" (darkening/shrinking) which indicates decomposition.[1] If the compound turns black before liquefying, MP is invalid; switch to DSC.

• Determination Run:

  • Insert a fresh capillary.[1]

  • Ramp quickly to 10°C below the estimated MP.

  • Crucial Step: Reduce ramp rate to 1.0°C/min .

  • Reasoning: High ramp rates artificially elevate the observed MP due to heat transfer lag in the glass capillary.

• Recording the Range:

  • : First visible liquid droplet (meniscus formation).[1]
  • : Complete disappearance of solid phase.[1]

Self-Validating the Result: The Mixed Melting Point

To confirm the identity against a known standard (if available):

• Mix the test sample 1:1 with the reference standard.

• Measure the MP of the mixture.[2][3]

• Logic: If the MP remains sharp and unchanged, identity is confirmed.[1] If the MP drops and broadens (

  decreases), the samples are different (Eutectic formation).

Data Analysis: Interpreting Melting Point Depression

Impurity acts as a solute in the liquid phase of the major component, lowering the chemical potential and thus the melting point.

Table 2: Simulated Impact of Impurity on Thermal Behavior (Based on Van't Hoff equation principles for fluorene derivatives)

Purity (HPLC)	Observed MP Range ( C)	Description	Action
> 99.5%	234.0 – 235.0	Sharp, clear melt (< 1°C range)	Pass: Proceed to release.[1]
98.0%	232.5 – 234.5	Slight depression, broadening (2°C range)	Flag: Run DSC to check for volatiles.[1]
95.0%	228.0 – 233.0	Significant depression, wide range (> 4°C)	Fail: Recrystallization required.[1]
Solvate	180.0 (Pseudomorph)	Distinctly different MP, often "foggy" melt	Fail: Dry sample and re-test.

Advanced Workflow: DSC Confirmation

For this specific nitro-carbamate, DSC is superior because it can distinguish between melting and decomposition .[1]

Figure 2: DSC Workflow. The "Hermetic Pan" is critical to contain any volatile decomposition products of the nitro group.

Protocol Highlight:

• Atmosphere: Nitrogen purge (50 mL/min) to prevent oxidative degradation during heating.[1]

• Pan Type: Aluminum Hermetic (sealed).[1]

• Heating Rate: 5°C/min (Standard). If decomposition is suspected near the melt, increase to 10°C/min to "outrun" the kinetic decomposition.

References

• United States Pharmacopeia (USP). General Chapter <741> Melting Range or Temperature. Rockville, MD: United States Pharmacopeial Convention.[1]

  • Source: (Requires subscription, general summary available via )[1]

• Mettler Toledo.

  • Source:[1]

• Giani, S. et al. (2025).[1] Compliance with amended General Chapter USP <741> Melting Range or Temperature.

  • Source:[1]

• National Center for Biotechnology Information.

  • Source:[1]

• BenchChem.

  • Source:[1]

Sources

• 1. 7-Nitro-9H-fluoren-2-ol | C13H9NO3 | CID 23119 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. mt.com [mt.com]
• 3. Melting Point Matters: The Key to Purity, Identification, and Quality Control | Buchi.com [buchi.com]